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Compound of Interest

4-[Chloro(4-

Compound Name:
chlorophenyl)methyljoxane

CAS No.: 1342064-22-5

Cat. No.: B1467937

Get Quote

Technical Guide: 4-[Chloro(4-
chlorophenyl)methylJoxane

High-Value Pharmacophore for GPCR Ligand Optimization

Executive Summary

4-[Chloro(4-chlorophenyl)methyl]loxane (CAS: 1342064-22-5) is a specialized alkylating
agent used primarily in the synthesis of next-generation antihistamines and calcium channel
blockers. Structurally, it represents a bioisosteric modification of the classical 4-
chlorobenzhydryl chloride moiety, where one phenyl ring is replaced by a saturated
tetrahydropyran (oxane) ring.

This substitution is a strategic tool in "Lead Optimization" to:

 Increase Fsp? character: Moving away from flat, aromatic structures to improve solubility and
target specificity.
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e Modulate Lipophilicity (LogP): The ether oxygen in the THP ring lowers LogP compared to
the all-carbon cyclohexyl or phenyl analogs, potentially improving metabolic stability and oral
bioavailability.

Chemical Identity & Properties

The following data constitutes the core reference standard for analytical verification.

ble 1: Physicachemical Profil

Property Specification
IUPAC Name 4-[Chloro(4-chlorophenyl)methylJoxane
4-[(4-

Chlorophenyl)chloromethyl]tetrahydropyran; (4-
Common Synonyms
Chlorophenyl)(tetrahydro-2H-pyran-4-yl)methyl

chloride
CAS Number 1342064-22-5
Molecular Formula C12H14CI20
Molecular Weight 245.14 g/mol
Monoisotopic Mass 244.0422 Da

Viscous oil or low-melting solid (depending on

Physical State )
purity)

Soluble in DCM, THF, Ethyl Acetate; Hydrolyzes

Solubility . ¢
in water

Reactivity Class Secondary Alkyl Halide (Benzylic-like reactivity)

Synthetic Methodology

As a Senior Application Scientist, | recommend the Convergent Grignard-Chlorination Protocol.
This route is preferred over direct functionalization of the THP ring due to its high
regioselectivity and scalability.
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Mechanism of Action (Synthesis Logic)

The synthesis relies on the nucleophilic addition of a Grignard reagent to an aldehyde, followed
by the conversion of the resulting alcohol to a chloride. The choice of chlorinating agent is
critical; Thionyl Chloride (SOCI2) is selected here for its ability to produce gaseous byproducts
(SO2, HCI), simplifying purification.

Protocol: Step-by-Step Synthesis
Phase 1: Formation of the Alcohol Intermediate

e Precursors: 4-Chlorophenylmagnesium bromide (1.0 M in THF) and Tetrahydropyran-4-
carbaldehyde (CAS 50681-25-9).

e Reaction:

o Charge a flame-dried 3-neck flask with Tetrahydropyran-4-carbaldehyde (1.0 eq) in
anhydrous THF under Nitrogen.

o Cool to 0°C (ice bath) to suppress side reactions.

o Dropwise add 4-Chlorophenylmagnesium bromide (1.1 eq) over 30 minutes. Note:
Exothermic reaction.

o Allow to warm to Room Temperature (RT) and stir for 2 hours.
o Quench: Slowly add saturated NH4Cl solution.

o Workup: Extract with Ethyl Acetate, dry over Na=SOas, and concentrate to yield (4-
chlorophenyl)(tetrahydro-2H-pyran-4-yl)methanol.

Phase 2: Chlorination (The Critical Step)

e Precursor: Alcohol from Phase 1.
e Reagent: Thionyl Chloride (SOCIz2).
e Reaction:

o Dissolve the crude alcohol in Dichloromethane (DCM).
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[e]

Add a catalytic amount of DMF (Dimethylformamide) to activate the SOCl-.

o

Cool to 0°C. Add SOCIz (1.2 eq) dropwise.

[¢]

Reflux at 40°C for 1-2 hours until gas evolution ceases.

[¢]

Isolation: Evaporate solvent and excess SOCIz under reduced pressure.

[e]

Purification: The product is moisture-sensitive. Use immediately or store under Argon.

Visualization: Synthetic Pathway
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Figure 1: Convergent synthesis pathway from commercial precursors to the target alkyl
chloride.

Applications in Drug Discovery

This molecule is primarily used to synthesize hybrid pharmacophores. By reacting 4-[Chloro(4-
chlorophenyl)methyl]loxane with secondary amines (e.g., piperazine derivatives), researchers
can generate analogs of established drugs with modified physicochemical properties.

Key Reaction: N-Alkylation

The chloride is a potent electrophile. It reacts with piperazine via an S_N1 mechanism
(facilitated by the benzylic cation character) or S_N2 depending on conditions.

o Target Class: H1-Antihistamines (Cetirizine analogs).

e Target Class: Calcium Channel Blockers (Lomerizine analogs).
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Visualization: Pharmacophore Logic
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Figure 2: Strategic rationale for replacing the benzhydryl group with the (4-chlorophenyl)
(oxane) moiety.

Safety & Handling Protocols

Trustworthiness: This compound is an alkylating agent and must be treated as a potential
mutagen.

» Moisture Sensitivity: The C-Cl bond is labile. Exposure to ambient humidity will hydrolyze the
compound back to the alcohol and HCI. Store in a desiccator at -20°C.

» Incompatibility: Reacts violently with strong oxidizers and strong bases.
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o PPE: Double nitrile gloves and a fume hood are mandatory to prevent inhalation of vapors or
dust.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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